N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C20H20N2O3S/c1-13(14-7-3-2-4-8-14)22-20(25)19(24)21-11-17(23)16-12-26-18-10-6-5-9-15(16)18/h2-10,12-13,17,23H,11H2,1H3,(H,21,24)(H,22,25)
• InChI Key: YRUAZIUOUIVEKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC(C2=CSC3=CC=CC=C32)O
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide, also known as BTE, is a novel synthetic compound with a wide range of potential applications in scientific research. It has been studied for its biochemical and physiological effects, and its synthesis method has been optimized for efficient use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide is not fully understood. However, it is believed that this compound binds to certain receptors or enzymes in the cell and modulates their activity. It has been found to interact with a variety of receptors, including G-protein-coupled receptors and tyrosine kinases, and to modulate the activity of several enzymes, including cyclooxygenases and kinases.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of several enzymes and receptors, and to induce cell death or apoptosis. Additionally, this compound has been found to have anti-inflammatory, antioxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide is a useful tool for laboratory experiments due to its ability to modulate the activity of various enzymes and receptors. Additionally, its two-step synthesis process has been optimized for efficient use in laboratory experiments. However, this compound has some limitations, such as its instability in certain conditions and its potential to induce cell death or apoptosis.

Future Directions

There are a variety of potential future directions for the use of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide in scientific research. This compound could be used to study the mechanisms of action of various drugs and to develop new drugs that target specific receptors or enzymes. Additionally, this compound could be used to study the biochemical and physiological effects of various compounds, and to develop new compounds with anti-inflammatory, antioxidant, and anti-cancer properties. This compound could also be used to study the mechanisms of cell death or apoptosis and to develop new compounds that could be used to treat diseases. Finally, this compound could be used to study the mechanisms of signal transduction in cells and to develop new compounds that could be used to modulate the activity of various enzymes and receptors.

Synthesis Methods

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide is synthesized through a two-step process. The first step involves the reaction of 1-benzothiophene-3-carbaldehyde with 2-hydroxyethyl ethylenediamine in the presence of a catalyst, such as sodium hydroxide, to form the intermediate product N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl] ethanediamide. This intermediate product is then reacted with 1-phenylethyl bromide in the presence of a base, such as sodium hydroxide, to form the final product, this compound. This two-step process has been optimized for efficient synthesis of this compound in laboratory experiments.

Scientific Research Applications

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide has been studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, which make it a useful tool for studying cellular processes and drug targets. This compound has also been studied for its ability to modulate the activity of various enzymes and receptors, and to induce cell death or apoptosis.